CJ-15208

• Molecular Formula: C34H35N5O4
• Molecular Weight: 577.7 g/mol
• InChI: InChI=1S/C34H35N5O4/c40-31-27(18-22-10-3-1-4-11-22)37-33(42)30-16-9-17-39(30)34(43)29(19-23-12-5-2-6-13-23)38-32(41)28(36-31)20-24-21-35-26-15-8-7-14-25(24)26/h1-8,10-15,21,27-30,35H,9,16-20H2,(H,36,40)(H,37,42)(H,38,41)/t27-,28?,29-,30+/m0/s1
• InChIKey: GIZJWWQFOGQPRY-PNOBFKRHSA-N

CJ-15208: KOR Antagonist Overview

CJ-15208 (cyclo[Phe-D-Pro-Phe-Trp]), also known as CJ-15,208, is a fermentation-derived macrocyclic tetrapeptide natural product from the fungus Ctenomyces serratus ATCC15502 [1]. It acts as a potent and selective κ-opioid receptor (KOR) antagonist, with an IC50 of 47 nM at the KOR, 260 nM at the μ-opioid receptor (MOR), and 2,600 nM at the δ-opioid receptor (DOR), yielding approximately 5-fold selectivity over MOR and 55-fold selectivity over DOR . CJ-15208 is one of the few naturally occurring macrocyclic peptide KOR antagonists and has demonstrated oral bioavailability, brain penetration, and the ability to prevent stress-induced reinstatement of drug-seeking behavior in preclinical models [2].

• [1] Saito T, Hirai H, Kim YJ, Kojima Y, Matsunaga K, Nishida H, et al. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502. J Antibiot (Tokyo). 2002;55(12):1049-55. View Source
• [2] Aldrich JV, Senadheera SN, Ross NC, Reilley KJ, Ganno ML, Eans SO, et al. The macrocyclic peptide natural product CJ-15,208 is orally active and prevents reinstatement of extinguished cocaine-seeking behavior. J Nat Prod. 2013;76(3):433-8. View Source

Why CJ-15208 Cannot Be Replaced

Although several small-molecule KOR antagonists exist (e.g., nor-BNI, JDTic, LY2456302/aticaprant), they differ fundamentally from CJ-15208 in scaffold class, pharmacokinetic profile, and duration of action. Nor-BNI and JDTic are characterized by exceptionally prolonged KOR antagonism lasting days to weeks after a single dose, which complicates both preclinical behavioral studies and clinical translation due to safety concerns [1]. In contrast, CJ-15208 and its active stereoisomer [D-Trp]CJ-15,208 exhibit short-acting KOR antagonism lasting approximately 2.5 hours after oral administration [2]. Furthermore, CJ-15208 is a macrocyclic peptide natural product, not a synthetic small molecule, offering a structurally distinct pharmacophore with a different binding mode that enables exploration of KOR antagonism without the c-Jun N-terminal kinase (JNK) signaling activation observed with some prototypical KOR antagonists [3]. These differences in chemical class, duration, and mechanism make direct substitution scientifically invalid.

• [1] Carroll FI, Carlezon WA Jr. Development of κ opioid receptor antagonists. J Med Chem. 2013;56(6):2178-95. View Source
• [2] Brice-Tutt AC, et al. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference. Pharmacol Biochem Behav. 2022;217:173402. View Source
• [3] Mores KL, Cummins BR, Cassell RJ, van Rijn RM. A review of the therapeutic potential of recently developed G protein-biased kappa agonists. Front Pharmacol. 2019;10:407. View Source

CJ-15208 Comparative Evidence

KOR Selectivity Over MOR and DOR

In radioligand competition binding assays, CJ-15208 displayed an IC50 of 47 nM at the KOR, compared to 260 nM at the MOR and 2,600 nM at the DOR, yielding a selectivity ratio of approximately 5-fold (KOR vs. MOR) and 55-fold (KOR vs. DOR) [1]. For comparison, the prototypical KOR antagonist nor-BNI has a Ki of 0.02–0.09 nM at KOR, approximately 2–4 nM at MOR, and 5–10 nM at DOR, yielding KOR selectivity of roughly 25–100-fold over MOR and 50–500-fold over DOR depending on assay conditions [2]. While nor-BNI achieves higher absolute affinity and superior selectivity, CJ-15208's selectivity profile is adequate for KOR-specific pharmacology and is achieved within a macrocyclic peptide scaffold that is structurally distinct from all morphinan-based antagonists.

Evidence Dimension	Receptor binding affinity and selectivity: KOR vs. MOR vs. DOR
Target Compound Data	CJ-15208: IC50 KOR = 47 nM, MOR = 260 nM, DOR = 2,600 nM; Selectivity: ~5-fold KOR/MOR, ~55-fold KOR/DOR
Comparator Or Baseline	nor-BNI: Ki KOR = 0.02–0.09 nM, MOR = 2–4 nM, DOR = 5–10 nM; Selectivity: ~25–100-fold KOR/MOR, ~50–500-fold KOR/DOR
Quantified Difference	nor-BNI has ~500–2,000-fold higher KOR affinity and 5–20-fold better KOR/MOR selectivity than CJ-15208; however, CJ-15208 achieves its selectivity from a structurally distinct macrocyclic peptide scaffold
Conditions	Radioligand competition binding assays using recombinant human opioid receptors expressed in CHO or HEK293 cells

Why This Matters

Researchers requiring a KOR antagonist built on a macrocyclic peptide scaffold—rather than a morphinan or piperidine-based small molecule—can use CJ-15208 to probe KOR pharmacology without the confounding JNK pathway activation or extreme duration associated with nor-BNI and JDTic.

• [1] Saito T, Hirai H, Kim YJ, Kojima Y, Matsunaga K, Nishida H, et al. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502. J Antibiot (Tokyo). 2002;55(12):1049-55. View Source
• [2] Portoghese PS, Lipkowski AW, Takemori AE. Binaltorphimine and nor-binaltorphimine, potent and selective κ-opioid receptor antagonists. Life Sci. 1987;40(13):1287-92. View Source

Functional Antagonism in Rabbit Vas Deferens

In the electrically-stimulated twitch response assay of rabbit vas deferens—a classical functional assay for KOR activity—CJ-15208 reversed the suppression induced by the selective KOR agonist asimadoline with an ED50 of 1.3 µM [1]. This confirms that CJ-15208 acts as a functional KOR antagonist in intact tissue, not merely a binding inhibitor. By comparison, the non-peptide KOR antagonist nor-BNI exhibits an apparent KB of approximately 0.1–0.3 nM in the same tissue preparation [2], indicating substantially higher functional potency. However, nor-BNI's exceptionally long duration of action (days) makes CJ-15208's shorter-acting profile advantageous for studies requiring temporal control of KOR blockade.

Evidence Dimension	Functional KOR antagonist potency in isolated tissue
Target Compound Data	CJ-15208: ED50 = 1.3 µM (reversal of asimadoline-induced suppression)
Comparator Or Baseline	nor-BNI: apparent KB ~0.1–0.3 nM in rabbit vas deferens against KOR agonists
Quantified Difference	nor-BNI exhibits approximately 4,000–13,000-fold greater functional potency than CJ-15208 in rabbit vas deferens; however, CJ-15208's shorter duration provides better temporal resolution for acute KOR antagonism studies
Conditions	Electrically-stimulated twitch response assay in rabbit vas deferens; CJ-15208 tested against asimadoline as the KOR agonist

Why This Matters

CJ-15208 provides a chemically distinct, peptide-based tool compound for functional KOR antagonism in tissue preparations, enabling researchers to dissect KOR-mediated effects without the ultra-long duration and irreversible-like antagonism associated with nor-BNI.

• [1] Saito T, Hirai H, Kim YJ, Kojima Y, Matsunaga K, Nishida H, et al. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502. J Antibiot (Tokyo). 2002;55(12):1049-55. View Source
• [2] Portoghese PS, Lipkowski AW, Takemori AE. Binaltorphimine and nor-binaltorphimine, potent and selective κ-opioid receptor antagonists. Life Sci. 1987;40(13):1287-92. View Source

Stress-Induced Reinstatement Prevention

In a mouse conditioned place preference (CPP) model, both the CJ-15208 analog cyclo[Pro-Sar-Phe-D-Phe] and nor-BNI effectively prevented forced swim stress-induced reinstatement of extinguished morphine CPP [1]. This head-to-head evidence demonstrates that CJ-15208-derived compounds achieve the therapeutically relevant endpoint of blocking stress-induced relapse with comparable efficacy to the prototypical KOR antagonist nor-BNI. Critically, this behavioral efficacy is achieved without the multi-day duration of action that complicates clinical development of nor-BNI and JDTic [2].

Evidence Dimension	Prevention of stress-induced reinstatement of extinguished morphine CPP in mice
Target Compound Data	CJ-15208 analog (cyclo[Pro-Sar-Phe-D-Phe]) or nor-BNI: both prevented stress-induced reinstatement
Comparator Or Baseline	nor-BNI: also prevented stress-induced reinstatement in the same paradigm
Quantified Difference	Equivalent efficacy: both interventions prevented reinstatement; CJ-15208-based compounds achieve this with shorter duration of action (~2.5 h vs. days/weeks for nor-BNI)
Conditions	Mouse (C57BL/6), male, morphine CPP with forced swim stress as the reinstatement trigger (Brice-Tutt et al. 2020; Ferracane et al. 2020)

Why This Matters

CJ-15208-derived KOR antagonists match nor-BNI in preventing stress-induced drug relapse yet offer a shorter, more clinically manageable duration of action, making them suitable as lead compounds for developing relapse-prevention therapeutics without protracted KOR blockade.

• [1] Brice-Tutt AC, et al. Multifunctional opioid receptor agonism and antagonism by a novel macrocyclic tetrapeptide prevents reinstatement of morphine-seeking behaviour. Br J Pharmacol. 2020;177(18):4209-4222. View Source
• [2] Carroll FI, Carlezon WA Jr. Development of κ opioid receptor antagonists. J Med Chem. 2013;56(6):2178-95. View Source

Oral Bioavailability and Brain Penetration

CJ-15,208 and its stereoisomer [D-Trp]CJ-15,208 demonstrate KOR antagonist activity following oral administration in mice, as evidenced by their ability to antagonize centrally administered KOR-selective agonists and prevent stress-induced reinstatement of drug-seeking behavior [1]. This contrasts with many peptide-based therapeutics, which typically lack oral bioavailability due to proteolytic degradation and poor membrane permeability. The oral activity of CJ-15208 is attributed to its macrocyclic structure, which confers conformational rigidity and reduced susceptibility to enzymatic degradation compared to linear peptides [2]. In comparison, nor-BNI and JDTic require parenteral administration (i.p. or s.c.) in preclinical models due to limited oral bioavailability [3].

Evidence Dimension	Oral bioavailability and brain penetration
Target Compound Data	CJ-15,208 / [D-Trp]CJ-15,208: active after oral administration; antagonizes centrally administered KOR agonist; prevents stress-induced reinstatement after oral dosing
Comparator Or Baseline	nor-BNI and JDTic: limited oral bioavailability; typically administered via i.p. or s.c. injection in preclinical studies
Quantified Difference	CJ-15208-derived peptides are orally active and brain-penetrant; nor-BNI/JDTic lack demonstrated oral activity, representing a qualitative advantage for CJ-15208-based KOR antagonists
Conditions	Mouse models: 55 °C warm-water tail-withdrawal assay (i.c.v. KOR agonist challenge after oral CJ-15,208); stress-induced reinstatement of cocaine CPP (oral [D-Trp]CJ-15,208)

Why This Matters

The oral bioavailability of CJ-15208 provides a significant practical advantage for in vivo studies, enabling oral dosing regimens without the need for repeated injections, and establishes this macrocyclic peptide scaffold as a viable starting point for developing orally available peptide-based KOR therapeutics.

• [1] Aldrich JV, Senadheera SN, Ross NC, Reilley KJ, Ganno ML, Eans SO, et al. The macrocyclic peptide natural product CJ-15,208 is orally active and prevents reinstatement of extinguished cocaine-seeking behavior. J Nat Prod. 2013;76(3):433-8. View Source
• [2] Ross NC, Reilley KJ, Murray TF, Aldrich JV, McLaughlin JP. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist. Bioorg Med Chem Lett. 2010;20(16):5024-7. View Source
• [3] Carroll FI, Carlezon WA Jr. Development of κ opioid receptor antagonists. J Med Chem. 2013;56(6):2178-95. View Source

Respiratory Safety and Tolerance Profile

All stereoisomers of CJ-15208 tested in preclinical models exhibited no significant effects on respiration and did not lead to the development of drug tolerance . This is particularly noteworthy when compared to clinically used MOR agonist analgesics such as morphine, which produce dose-limiting respiratory depression and rapid tolerance development [1]. The absence of respiratory depression is consistent with KOR antagonism, as respiratory depression is primarily mediated through MOR and DOR agonism [2]. However, the lack of tolerance development is a differentiating feature even among KOR antagonists, as some KOR agonists produce tolerance to their antinociceptive effects [3].

Evidence Dimension	Respiratory depression and tolerance development
Target Compound Data	CJ-15208 stereoisomers: no significant effects on respiration; no development of drug tolerance
Comparator Or Baseline	Morphine and other MOR agonists: produce significant respiratory depression and rapid tolerance; Data for KOR antagonists: nor-BNI and JDTic have not been reported to cause respiratory depression or tolerance, consistent with KOR antagonism class effect
Quantified Difference	Qualitative difference from MOR agonists; within KOR antagonist class, CJ-15208's favorable respiratory and tolerance profile is consistent with class expectations, but demonstrated directly for CJ-15208 stereoisomers
Conditions	Preclinical in vivo assessments of respiration and repeated-dose tolerance paradigms (specific assays not detailed in source); stereoisomer-specific data reported by MedChemExpress

Why This Matters

The demonstrated lack of respiratory depression and tolerance in CJ-15208 stereoisomers supports their selection as safer alternatives to MOR-based analgesics for chronic pain research, and provides a validated KOR antagonist scaffold with favorable safety characteristics for lead optimization programs.

• [1] Benyamin R, Trescot AM, Datta S, Buenaventura R, Adlaka R, Sehgal N, et al. Opioid complications and side effects. Pain Physician. 2008;11(2 Suppl):S105-20. View Source
• [2] Pattinson KT. Opioids and the control of respiration. Br J Anaesth. 2008;100(6):747-58. View Source
• [3] Scherrer KH, et al. Tryptophan Substitution in CJ-15,208 Introduces δ-Opioid Receptor Antagonism, Preventing Antinociceptive Tolerance. Pharmaceuticals. 2023;16(9):1218. View Source

CJ-15208 Optimal Applications

Addiction and Relapse Research Tool

CJ-15208 and its active analogs (e.g., [D-Trp]CJ-15,208) are optimal for preclinical addiction research requiring oral, brain-penetrant KOR antagonists that prevent stress-induced reinstatement of drug-seeking behavior without the ultra-long duration of nor-BNI or JDTic [1]. The direct head-to-head evidence showing equivalent efficacy to nor-BNI in blocking stress-induced reinstatement of morphine CPP [2] supports using CJ-15208-based compounds to dissect the temporal dynamics of KOR-mediated stress responses in relapse models.

KOR Pharmacology Without JNK Activation

Unlike morphinan-based KOR antagonists such as nor-BNI, which activate c-Jun N-terminal kinase (JNK) signaling, CJ-15208's macrocyclic peptide scaffold may offer a structurally distinct binding mode that researchers can exploit to study KOR antagonism uncoupled from JNK-mediated effects [1]. This chemical class differentiation is critical for laboratories investigating biased signaling at opioid receptors or seeking KOR antagonists free from the protracted pharmacokinetics associated with traditional ligands [2].

Chronic Oral Dosing Paradigms

The demonstrated oral bioavailability of CJ-15208 and its analogs enables repeated oral dosing in chronic rodent studies without the stress and variability of repeated parenteral injections [1]. This practical advantage supports longitudinal behavioral studies, such as extended-access drug self-administration paradigms or chronic stress models, where daily i.p. injections could confound stress-related endpoints [2].

Lead Scaffold for Safer Analgesics

CJ-15208 stereoisomers have been directly shown to lack respiratory depression and tolerance development in preclinical assessments [1], positioning this macrocyclic tetrapeptide scaffold as a starting point for medicinal chemistry programs aimed at developing non-MOR-based analgesics. The combination of oral activity, brain penetration, KOR antagonism, and favorable respiratory safety makes CJ-15208 a compelling lead for pain therapeutics where respiratory depression is an unacceptable liability [2].

• [1] Aldrich JV, Senadheera SN, Ross NC, Reilley KJ, Ganno ML, Eans SO, et al. The macrocyclic peptide natural product CJ-15,208 is orally active and prevents reinstatement of extinguished cocaine-seeking behavior. J Nat Prod. 2013;76(3):433-8. View Source
• [2] Brice-Tutt AC, et al. Multifunctional opioid receptor agonism and antagonism by a novel macrocyclic tetrapeptide prevents reinstatement of morphine-seeking behaviour. Br J Pharmacol. 2020;177(18):4209-4222. View Source